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Compound of Interest

Compound Name: XAP044

Cat. No.: B15623479

Introduction

XAPO044 is a potent and selective antagonist for the metabotropic glutamate receptor 7
(mGlu7), a key presynaptic regulator of neurotransmission in the central nervous system.[1][2]
[3] It exhibits a novel mechanism of action by binding to the Venus flytrap domain (VFTD) of the
mGIu7 receptor, rather than the seven-transmembrane region typical for other allosteric
modulators.[1][2][4][5][6][7] This unique interaction prevents the closure of the agonist-binding
domain, thereby inhibiting receptor activation.[5][7] Due to its brain-penetrant nature and
demonstrated anti-stress, antidepressant, and anxiolytic-like effects in rodent models, XAP044
is a valuable tool for neuroscience research, particularly in studies related to amygdala
plasticity and neurological disorders.[1][2][3][4] This document provides a detailed protocol for
the preparation of XAP044 stock solutions for in vitro and in vivo experimental use.

Quantitative Data Summary

For ease of reference, the key quantitative data for XAP044 are summarized in the table below.
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Property Value Source(s)
Molecular Weight 380.13 g/mol [1]8]
Molecular Formula Ci5H9lO4 [1][8]

CAS Number 196928-50-4 [1]

Purity =298% [1]

ICso 88 nM (for mGlu7) [1][2]
Solubility in DMSO Up to 100 mM [1]
Solubility in Ethanol Up to 20 mM [1]

Experimental Protocol: Preparation of a 100 mM
XAPO044 Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of XAP044 in dimethyl
sulfoxide (DMSO).

Materials:

XAP044 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Optional: Sonicator

Procedure:
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Pre-weighing Preparations: Before handling XAP044, ensure you are wearing appropriate
personal protective equipment (PPE), including a lab coat, gloves, and safety glasses. It is
recommended to work in a chemical fume hood.

Weighing XAP044.
o Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical balance.

o Carefully weigh out the desired amount of XAP044 powder. For example, to prepare 1 mL
of a 100 mM stock solution, you would weigh out 38.01 mg of XAP044.

o Calculation: Mass (g) = Molar Concentration (mol/L) * Molecular Weight ( g/mol ) * Volume

(L)
o Mass (mg) = 100 mmol/L * 380.13 g/mol * 0.001 L * 1000 mg/g = 38.01 mg
Solvent Addition:

o Using a calibrated micropipette, add the calculated volume of DMSO to the tube
containing the XAP044 powder. To continue the example, add 1 mL of DMSO.

o For optimal solubility, use newly opened, anhydrous DMSO, as hygroscopic DMSO can
negatively impact solubility.[3]

Dissolution:
o Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure all the powder has dissolved. If particulates remain,
sonication is recommended to aid dissolution.[8]

Storage:
o For short-term storage (up to 1 month), the stock solution can be stored at -20°C.[3]

o For long-term storage (up to 6 months), aliquot the stock solution into smaller volumes to
avoid repeated freeze-thaw cycles and store at -80°C.[3]
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o Itis advisable to protect the solution from light and store it under nitrogen if possible.[3]

Note on Dilutions: When preparing working solutions for cell-based assays or animal
experiments, it is recommended to perform serial dilutions from the concentrated stock
solution. Always use the same solvent as the stock solution for the initial dilutions to avoid
precipitation of the compound. For aqueous-based assays, ensure the final concentration of
DMSO is compatible with the experimental system.

Visualization of XAP044 Mechanism of Action

The following diagram illustrates the inhibitory effect of XAP044 on the mGlu7 receptor

signaling pathway.

Modulat . Triggers Fusion Leads to Gluamate
------------------------------- > G

Click to download full resolution via product page
Caption: XAP044 inhibits mGlu7 signaling at the presynaptic terminal.

The experimental workflow for preparing the XAP044 stock solution is depicted below.
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Caption: Workflow for preparing an XAP044 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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